1,3-Cyclohexanedione, 2-chloro-2-(2-propenyl)-

• CAS No.: 51557-84-7
• Molecular Formula: C9H11ClO2
• Molecular Weight: 186.63 g/mol
• IUPAC Name: 2-chloro-2-prop-2-enylcyclohexane-1,3-dione
• InChI: InChI=1S/C9H11ClO2/c1-2-6-9(10)7(11)4-3-5-8(9)12/h2H,1,3-6H2
• InChI Key: DJWMOIXRULGZDH-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(C(=O)CCCC1=O)Cl

Description

1,3-Cyclohexanedione, 2-chloro-2-(2-propenyl)- is a useful research compound. Its molecular formula is C9H11ClO2 and its molecular weight is 186.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

t-Butylhypochlorite (104.6 g, 0196 mol) was added dropwise to a solution of 2-allyl-1,3-cyclohexanedione (132 g, 0.87 mol) in 650 ml of methanol at 0° C. The temperature was not allowed to rise above 20° C. The methanol was removed at reduced pressure in a 40° water bath and the residual oil was taken up in benzene. The benzene solution was washed with 5 percent sodium thiosulfate (3×250 ml), 5 percent sodium bicarbonate (3×250 ml) and water (1×250 ml). Evaporation of the benzene gave 148 g (91 percent) of 2-chloro-2-allyl-1,3-cyclohexanedione as a light yellow oil.